BENGH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for ATTO 594
Antibody Labeling

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: ATTO 594
CAS No.: 1253909-75-9
Cat. No.: B15552726
Get Quote
. J

For Researchers, Scientists, and Drug Development
Professionals

Introduction

ATTO 594 is a fluorescent label belonging to the rhodamine class of dyes, characterized by its
strong absorption, high fluorescence quantum yield, and excellent photostability.[1][2][3][4]
These properties make it an ideal candidate for various life science applications, including
DNA, RNA, and protein labeling.[1] Its high water solubility and minimal triplet formation further
enhance its suitability for single-molecule detection and high-resolution microscopy techniques
such as PALM, dSTORM, and STED.[1][2][3] When conjugated to a substrate like an antibody,
ATTO 594 carries a net electrical charge of -1.[1][2] This document provides a detailed protocol
for labeling antibodies with ATTO 594 using N-hydroxysuccinimidyl (NHS) ester chemistry,
which efficiently reacts with primary amines on the antibody to form stable amide bonds.[2]
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The spectral and photophysical properties of ATTO 594 are summarized in the table below.
These characteristics are crucial for designing fluorescence imaging experiments and
analyzing results.

Property Value Reference

Maximum Excitation

601 - 603 nm [1][3]
Wavelength (Aex)
Maximum Emission

626 - 627 nm [1][3]
Wavelength (Aem)
Molar Extinction Coefficient

1.2x10°M-1cmt [1]
(emax)
Fluorescence Quantum Yield

0.85 [1](3]
(@)
Fluorescence Lifetime (tfl) 3.5-39ns [11[3]
Recommended Laser Line 594 nm
Common Filter Set Texas Red®
Correction Factor (CF2so) 0.50 [1]
Correction Factor (CF2e0) 0.22 [1]

Experimental Protocols

This section details the methodology for labeling antibodies with ATTO 594 NHS ester.

I. Materials and Reagents

e Antibody to be labeled (in an amine-free buffer)
e ATTO 594 NHS ester
¢ Anhydrous, amine-free Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

e Reaction Buffer: 0.1 M sodium bicarbonate buffer, pH 8.3-9.0
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 Purification Column: Sephadex G-25 or equivalent gel filtration column

o Elution Buffer: 1X Phosphate Buffered Saline (PBS), pH 7.2-7.4

Il. Preparation of Reagents

e Antibody Solution:

o The antibody solution must be free of amine-containing substances such as Tris, glycine,
or ammonium salts. If the antibody is in such a buffer, it must be dialyzed against 10-20
mM PBS.

o The recommended antibody concentration is >2 mg/mL to ensure high labeling efficiency.

[2][5]

o Adjust the pH of the antibody solution to 8.3-9.0 by adding 0.1 M sodium bicarbonate
buffer.[5]

e ATTO 594 NHS Ester Stock Solution:

o Immediately before use, dissolve the ATTO 594 NHS ester in anhydrous, amine-free DMF
or DMSO to a concentration of 2 mg/mL or 10 mM.[2][5]

o This solution should be prepared fresh as the NHS ester is susceptible to hydrolysis.[1][5]

lll. Antibody Labeling Procedure

e Dye-to-Protein Ratio:

o The optimal molar ratio of dye to antibody can vary. A starting point of a 10:1 molar ratio of
ATTO 594 NHS ester to the antibody is recommended.[5] This can be optimized by testing
ratios from 5:1 to 20:1.[5]

o For a typical IgG antibody, this protocol is designed to achieve a degree of labeling (DOL)
of 4-6, meaning 4-6 dye molecules per antibody.[6]

o Conjugation Reaction:
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o Add the calculated volume of the ATTO 594 NHS ester stock solution to the antibody
solution.

o Mix thoroughly by gentle vortexing or pipetting.

o Incubate the reaction mixture for 30 to 60 minutes at room temperature, protected from
light.[6] The incubation can be extended up to 12 hours at 4°C.[7]

IV. Purification of the Labeled Antibody

e Gel Filtration Chromatography:

o The labeled antibody can be separated from unreacted dye using a gel filtration column
such as Sephadex G-25.[5]

o Equilibrate the column with 1X PBS, pH 7.2-7.4.
o Apply the reaction mixture to the top of the column.[5]

o Elute the labeled antibody with 1X PBS. The first colored band to elute is the labeled
antibody, while the free dye will elute later.

e Dialysis:

o For diluted samples, extensive dialysis can be used for purification.

V. Characterization of the Labeled Antibody

» Degree of Labeling (DOL) Calculation:

o The DOL can be determined by measuring the absorbance of the purified conjugate at 280
nm (for the protein) and at the maximum absorbance of ATTO 594 (around 602 nm).[2]

o The concentration of the antibody is calculated using the following formula: Antibody
Concentration (M) = [Azso - (A_max * CF2s0)] / €_protein where:

= Acsgo is the absorbance at 280 nm.

» A _max is the absorbance at the maximum wavelength of ATTO 594.
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s CF2s0 is the correction factor for the dye at 280 nm (0.50 for ATTO 594).[1]

» ¢ protein is the molar extinction coefficient of the antibody at 280 nm (e.g., 203,000 M~
cm~*for 19G).[7]

o The concentration of the dye is calculated as: Dye Concentration (M) = A_max / €_dye
where €_dye is the molar extinction coefficient of ATTO 594 (120,000 M~1 cm~1).[1]

o The DOL is the molar ratio of the dye to the antibody: DOL = Dye Concentration / Antibody
Concentration

VI. Storage of the Labeled Antibody

o Store the labeled antibody at 2-8°C, protected from light, for short-term storage (up to two
weeks).[6]

e For long-term storage, add a cryoprotectant if necessary, aliquot, and store at -20°C.[6][7]
Avoid repeated freeze-thaw cycles.[2][5][7]

Visualizations

Click to download full resolution via product page

Caption: Workflow for ATTO 594 antibody labeling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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